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Compound of Interest

4,5-Dichloro-2-methyl-4-
Compound Name:
isothiazolin-3-one

Cat. No.: B041748

An In-depth Technical Guide on the Chemical Properties of 4,5-Dichloro-2-methyl-4-
isothiazolin-3-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dichloro-2-methyl-4-isothiazolin-3-one is a potent biocide and preservative belonging to
the isothiazolinone class of compounds. It is recognized for its broad-spectrum antimicrobial
activity against bacteria, fungi, and algae. This technical guide provides a comprehensive
overview of its chemical properties, synthesis, mechanism of action, and relevant experimental
protocols, tailored for professionals in research and development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 4,5-Dichloro-2-methyl-4-
isothiazolin-3-one are summarized below. These properties are crucial for understanding its
behavior in various applications, from formulation to environmental fate.
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Property Value Source

4,5-dichloro-2-methyl-1,2-
IUPAC Name _ [1]
thiazol-3-one

CAS Number 26542-23-4 [1]
Molecular Formula C4H3CI2NOS [1]
Molecular Weight 184.04 g/mol [1]
Appearance Off-White Solid [2]
Computed LogP (XLogP3) 1.7 [1]
Storage Temperature 2-8°C (Refrigerator) [2]

Antimicrobial Mechanism of Action

The biocidal activity of isothiazolinones, including 4,5-Dichloro-2-methyl-4-isothiazolin-3-
one, is a multi-step process that leads to the rapid inhibition of microbial growth and ultimately,
cell death.[3] The primary mechanism involves the electrophilic nature of the active sulfur
moiety.[4]

o Cellular Uptake: The molecule diffuses across the microbial cell membrane.[4]

e Enzyme Inhibition: Once inside the cell, it acts as an electrophilic agent, targeting and
reacting with thiol groups (-SH) present in essential enzymes and proteins, such as
dehydrogenases.[4][5] This reaction leads to the formation of mixed disulfides, which
inactivates the enzymes.[5]

o Metabolic Disruption: The inactivation of key enzymes disrupts critical metabolic pathways,
including cellular respiration and energy generation (ATP synthesis).[3][4] This results in a
rapid inhibition of microbial growth and metabolism.[3]

« Irreversible Damage & Cell Death: The sustained disruption and reaction with protein thiols
can also generate free radicals, leading to irreversible cellular damage and loss of viability.[4]
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Antimicrobial mechanism of 4,5-Dichloro-2-methyl-4-isothiazolin-3-one.

Experimental Protocols
Synthesis: One-Pot Method

A simplified one-pot synthesis process has been developed, which reduces equipment
investment and improves product purity by eliminating the need to isolate intermediate
products.[6][7] The process involves three main reaction stages within the same reactor.

Methodology:

» Michael Addition: Methyl acrylate, an aqueous methylamine solution, and sulfur are mixed.
Hydrogen sulfide gas is introduced into the mixture at a controlled temperature (e.g., 15-
25°C) to produce a crude intermediate, dimethyl 3,3'-dithiobispropionate.[6][7]

» Amidation: On the basis of the crude product from the previous step, methylamine gas is
introduced to synthesize N,N'-dimethyl-3,3'-dithiodipropionamide.[6][7]

o Chlorination and Cyclization: The resulting suspension is reacted with a chlorinating agent,
such as chlorine gas, at a controlled temperature (e.g., 0-15°C).[6] This step facilitates the
ring-closure to form the isothiazolinone ring and the final product, 4,5-dichloro-2-
methylisothiazolinone.[5][6]
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 Purification: The final product is purified through steps like distillation to reclaim solvents,
decolorization, filtration, and crystallization to obtain a high-purity product.[6]

Single Reaction Vessel

Reactants:
- Methyl Acrylate

- Methylamine (aq)
- Sulfur

Step 1: Michael Addition
(Introduce H2S gas)

'

Intermediate:
Dimethyl 3,3'-dithiobispropionate (crude)

'

Step 2: Amidation
(Introduce Methylamine gas)

'

Intermediate:
N,N'-dimethyl-3,3'-dithiodipropionamide

'

Step 3: Chlorination & Cyclization
(Introduce Chlorine gas)

'

Crude Product:
4,5-Dichloro-2-methylisothiazolinone

Purififation

Distillation, Decolorization,

Filtration, Crystallization

High-Purity Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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